3-Chloro-4-(2,2-difluoroethoxy)benzonitrile

Core Science & Biosynthesis

Technical Whitepaper: Safety, Handling, and Properties of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile

The following technical guide serves as a comprehensive safety and handling manual for 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile .

Executive Summary & Chemical Identity

3-Chloro-4-(2,2-difluoroethoxy)benzonitrile is a specialized halogenated aromatic intermediate used primarily in the synthesis of pharmaceuticals and agrochemicals. It serves as a critical building block for tyrosine kinase inhibitors and other bioactive scaffolds where the 2,2-difluoroethoxy moiety acts as a lipophilic, metabolically stable bioisostere for methoxy or ethoxy groups.

Due to its status as a research intermediate, comprehensive public toxicological datasets are often limited. This guide synthesizes data from Structure-Activity Relationships (SAR) of analogous benzonitriles and fluorinated ethers to provide a robust safety framework.

Chemical Identification Table

Parameter	Details
Chemical Name	3-Chloro-4-(2,2-difluoroethoxy)benzonitrile
Molecular Formula	C₉H₆ClF₂NO
Molecular Weight	217.60 g/mol
CAS Number	Not Publicly Listed / Research Grade (Analog: 3-Chloro-4-fluorobenzonitrile CAS 117482-84-5)
Structural Features	Benzonitrile core, ortho-chloro substituent, para-difluoroethoxy ether linkage.[1][2]
Physical State	White to off-white crystalline solid (Predicted).
Solubility	Soluble in DMSO, Methanol, Ethyl Acetate, Dichloromethane; Insoluble in water.

Hazard Identification & Risk Assessment (GHS)

Note: Classifications are derived from "Read-Across" methodology using structurally similar chlorinated benzonitriles and fluorinated ethers.

GHS Classification (Predicted)

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[3]

• Acute Toxicity (Inhalation): Category 4 (Harmful if inhaled).

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[4][5][6]

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Risk Assessment Matrix

Hazard Type	Signal Word	Hazard Statement (H-Code)	Mechanism of Action
Systemic Toxicity	WARNING	H302+H332: Harmful if swallowed or inhaled.	Nitriles can metabolize to release cyanide ions (CN⁻) in vivo, though sterically hindered arylnitriles release CN⁻ slower than aliphatic nitriles [1].
Local Irritation	WARNING	H315/H319: Causes skin/eye irritation.[3]	Halogenated aromatics act as contact irritants; dust can cause mechanical and chemical corneal abrasion.
Thermal Decomposition	DANGER	EUH032: Contact with acids liberates very toxic gas.	Combustion or strong acid hydrolysis may release Hydrogen Fluoride (HF) , Hydrogen Chloride (HCl) , and HCN .

Safe Handling Workflow: The "Zero-Exposure" Protocol

For researchers handling this compound, standard laboratory practices are insufficient due to the potential for delayed toxicity from nitrile metabolism and the corrosive nature of decomposition products. The following protocol enforces a "Zero-Exposure" standard.

Engineering Controls

• Primary Barrier: All weighing and transfer operations must be conducted within a certified Chemical Fume Hood or Glovebox.

• Airflow: Maintain face velocity > 0.5 m/s.

• Decontamination: Line work surfaces with plastic-backed absorbent paper to capture particulates.

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95/P100 respirator if handling open powder outside a hood (NOT recommended).

• Dermal: Double-gloving strategy. Inner layer: Nitrile (4 mil); Outer layer: Nitrile (extended cuff, 8 mil) or Neoprene.

• Ocular: Chemical splash goggles (ANSI Z87.1).

Experimental Workflow Diagram

The following diagram illustrates the decision logic for safe handling and synthesis integration.

Figure 1: Logic flow for handling 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile to minimize particulate exposure.

Emergency Response & First Aid (Self-Validating Protocols)

This section provides actionable steps. The "Self-Validating" aspect requires the responder to check for specific physiological markers (e.g., cherry-red skin for cyanide, though rare with this compound) to confirm the efficacy of the intervention.

Inhalation (Dust/Mist)[4]

• Evacuate: Move victim to fresh air immediately.

• Validate: Check breathing rate. If <12 breaths/min or labored, administer oxygen (if trained).

• Treat: Keep victim warm and at rest. Monitor for 48 hours for delayed pulmonary edema (common with halogenated irritants).

Skin Contact (Potential HF Component)

While the difluoroethoxy group is stable, decomposition products may contain HF.

• Decontaminate: Brush off dry powder. Rinse with copious water for 15 minutes.[3][4][7]

• Neutralize (Precautionary): If erythema (redness) persists or burning sensation is disproportionate to visible injury, apply Calcium Gluconate (2.5%) gel .

  • Validation: Pain relief indicates effective neutralization of fluoride ions.

• Seek Medical Attention: Mandatory for any chemical burn involving fluorinated compounds.

Eye Contact[7]

• Irrigate: Flush with water/saline for 15 minutes, holding eyelids open.

• Validate: pH test of eye runoff (aim for pH 7.0-7.5).

• Consult: Ophthalmologist review required to rule out corneal etching.

Synthesis & Stability Context (For R&D)

Understanding the synthesis helps predict impurities. This compound is typically synthesized via Nucleophilic Aromatic Substitution (SNAr) or Mitsunobu reaction .

• Precursor: 3-Chloro-4-hydroxybenzonitrile [2].[8]

• Reagent: 2-Bromo-1,1-difluoroethane or 2,2-Difluoroethyl tosylate.

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ).

Stability Profile:

• Thermal: Stable up to ~150°C. Avoid heating dry solid above melting point without solvent.

• Chemical: Resistant to weak acids. Susceptible to hydrolysis by strong aqueous bases (converts nitrile to amide/acid).

• Incompatibilities: Strong oxidizing agents, strong reducing agents (e.g., LiAlH4 will reduce nitrile to amine).

Synthesis Pathway Visualization

Figure 2: Synthetic route illustrating the origin of the difluoroethoxy moiety.

Ecological & Disposal Information

Ecotoxicity

• Aquatic Toxicity: Predicted to be toxic to aquatic life with long-lasting effects (H411). The halogenation (Cl, F) increases lipophilicity (LogP ~2.5–3.0), leading to potential bioaccumulation.

• Persistence: Not readily biodegradable due to the stable aryl-chloride and fluoro-ether bonds.

Disposal Protocol

• Classification: Hazardous Chemical Waste (Halogenated Organic).

• Segregation: Do NOT mix with non-halogenated solvents. Keep separate from acidic waste streams to prevent HCN/HF generation.

• Destruction: High-temperature incineration (>1100°C) with flue gas scrubbing (to capture HCl and HF).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for 3-Chloro-4-fluorobenzonitrile (Analog). Retrieved from [Link]

• World Intellectual Property Organization (2021).WO2021062199A1 - Inhibitors of receptor interacting protein kinase. (Describes usage of 3-chloro-4-hydroxybenzonitrile as a precursor).

• ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria - Nitriles and Halogenated Aromatics. Retrieved from [Link]

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3-Chloro-4-(2,2-difluoroethoxy)benzonitrile solubility in organic solvents

An In-Depth Technical Guide to Determining the Organic Solvent Solubility of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile

Abstract

The characterization of a compound's solubility is a cornerstone of chemical process development, particularly within the pharmaceutical and agrochemical industries. 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile (CAS No. 1228581-93-8) is a substituted benzonitrile with structural motifs that suggest its utility as a synthetic intermediate.[1] A thorough understanding of its solubility in various organic solvents is paramount for optimizing reaction conditions, designing purification strategies (such as crystallization), and formulating final products. This guide provides a comprehensive framework for researchers and drug development professionals to systematically determine and interpret the solubility of this compound. We will explore the theoretical underpinnings of its solubility based on its molecular structure, present a self-validating experimental protocol for equilibrium solubility determination, and detail a robust analytical method for quantification using High-Performance Liquid Chromatography (HPLC).

Theoretical Framework: Predicting Solubility from Molecular Structure

The solubility of a solute in a given solvent is governed by the principle of "like-dissolves-like," which relates to the polarity and intermolecular forces of the molecules involved. The structure of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile offers several key features that dictate its solubility behavior:

• Benzonitrile Core: The aromatic ring is non-polar and will favor interactions with other aromatic or non-polar solvents like toluene through π-π stacking. The nitrile group (-C≡N) is highly polar and a hydrogen bond acceptor, promoting solubility in polar aprotic solvents such as acetone and acetonitrile.[2]

• Chloro Substituent: The chlorine atom is electronegative, contributing to the molecule's overall dipole moment.

• Difluoroethoxy Group (-O-CH₂-CF₂H): This group introduces mixed characteristics. The ether linkage is polar and can act as a hydrogen bond acceptor. The difluoroethyl tail increases the molecular weight and introduces further polarity, while also being capable of weak hydrogen bonding.

Based on these features, we can predict a solubility profile where the compound is likely soluble in a range of common organic solvents, including polar aprotic (e.g., acetone, dichloromethane) and potentially polar protic (e.g., ethanol, methanol) solvents.[3] Its solubility in non-polar aliphatic solvents like hexane is expected to be limited.

A Logic-Driven Approach to Solvent Selection

Selecting an appropriate solvent for solubility screening is not arbitrary. The process should be a logical cascade based on the physicochemical properties of both the solute and the potential solvents. The following diagram illustrates a decision-making workflow for choosing candidate solvents for 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile.

Caption: Logical workflow for selecting candidate solvents.

Experimental Protocol: Equilibrium Solubility Determination via Isothermal Shake-Flask Method

The isothermal shake-flask method is the gold standard for determining equilibrium solubility. It ensures that the solvent is fully saturated with the solute at a specific temperature, providing highly reliable and reproducible data.

Workflow Diagram

The following diagram outlines the comprehensive workflow for this experimental protocol.

Caption: Experimental workflow for solubility determination.

Step-by-Step Methodology

A. Materials and Equipment

• 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile (solute)

• Analytical grade organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, ethyl acetate, dichloromethane, toluene)

• Analytical balance (± 0.1 mg)

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Orbital shaker with temperature control

• Centrifuge

• Syringes and syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes for dilutions

• HPLC system with UV detector

B. Safety Precautions

• Always consult the Safety Data Sheet (SDS) for the solute and all solvents before use.

• Substituted benzonitriles and chlorinated compounds can be harmful if swallowed, in contact with skin, or inhaled.[4][5]

• Perform all operations in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and solvent-resistant gloves.

C. Experimental Procedure

• Preparation of Slurries: Add an excess amount of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile to a pre-weighed glass vial. The key to a self-validating system is ensuring undissolved solid remains at equilibrium; a good starting point is ~50-100 mg of solute.

• Solvent Addition: Accurately add a known volume (e.g., 2.0 mL) of the desired organic solvent to the vial.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 200 rpm). Allow the slurries to equilibrate for at least 24 to 48 hours. This duration is critical to ensure the system reaches thermodynamic equilibrium.

• Phase Separation: After equilibration, remove the vials and let them stand undisturbed for at least 1 hour to allow the excess solid to settle.

• Sample Collection: Carefully draw the supernatant (the clear liquid phase) into a syringe. Attach a 0.22 µm syringe filter and dispense the filtered, saturated solution into a clean vial. This step is crucial to remove all particulate matter, which would otherwise lead to an overestimation of solubility.

• Dilution: Accurately dilute a known volume of the saturated solution with the appropriate solvent (often the mobile phase of the analytical method) to a concentration that falls within the linear range of the HPLC calibration curve.

Analytical Method: Quantification by HPLC

HPLC with UV detection is a highly sensitive and accurate method for determining the concentration of aromatic compounds like benzonitriles.

Step-by-Step Protocol

A. Instrumentation

• HPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

B. Preparation of Solutions

• Mobile Phase: A common mobile phase for compounds of this nature would be a mixture of acetonitrile and water or methanol and water. For example, an isocratic mobile phase of 60:40 (v/v) Acetonitrile:Water. The mobile phase should be filtered and degassed before use.

• Stock Standard Solution: Accurately weigh ~10 mg of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile and dissolve it in a 10 mL volumetric flask with the mobile phase to create a 1 mg/mL stock solution.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase.

C. Chromatographic Conditions

• Mobile Phase: 60:40 Acetonitrile:Water

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection Wavelength: ~254 nm (or an experimentally determined λmax)

D. Analysis and Calculation

• Calibration Curve: Inject the calibration standards into the HPLC system and record the peak area for each concentration. Plot the peak area versus concentration to generate a linear calibration curve. The R² value should be > 0.999 to ensure linearity.

• Sample Analysis: Inject the diluted samples from the solubility experiment.

• Concentration Calculation: Use the peak area of the experimental sample and the equation of the line from the calibration curve (y = mx + c) to calculate the concentration of the diluted sample.

• Final Solubility Calculation: Account for the dilution factor to determine the original concentration in the saturated solution. Convert this concentration into the desired units (e.g., mg/mL or mol/L).

Data Presentation

All quantitative solubility data should be summarized in a clear and structured table to facilitate comparison across different solvents.

Table 1: Solubility Data for 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile at 25 °C

Solvent	Solvent Class	Dielectric Constant (ε)	Solubility (mg/mL)	Solubility (mol/L)
Dichloromethane	Polar Aprotic	9.1	Experimental Data	Experimental Data
Acetone	Polar Aprotic	20.7	Experimental Data	Experimental Data
Ethyl Acetate	Polar Aprotic	6.0	Experimental Data	Experimental Data
Acetonitrile	Polar Aprotic	37.5	Experimental Data	Experimental Data
Ethanol	Polar Protic	24.5	Experimental Data	Experimental Data
Methanol	Polar Protic	32.7	Experimental Data	Experimental Data
Toluene	Non-Polar (Aromatic)	2.4	Experimental Data	Experimental Data

| Heptane | Non-Polar (Aliphatic) | 1.9 | Experimental Data | Experimental Data |

Table to be populated by the researcher with experimentally determined values.

Conclusion

This guide provides a robust and scientifically sound framework for determining the solubility of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile in organic solvents. By combining theoretical prediction, a systematic experimental approach, and precise analytical quantification, researchers can generate the high-quality, reliable data essential for advancing chemical synthesis, process optimization, and formulation development. The methodologies described herein are designed to be self-validating, ensuring the integrity and trustworthiness of the results.

References

• Cheméo. (n.d.). Chemical Properties of 3-Chloro-4-fluorobenzonitrile (CAS 117482-84-5). Retrieved from [Link]

• ChemBK. (2024, April 9). Benzonitrile, 3-chloro-4-methyl-. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET - 4-Chloro-3-nitrobenzoic acid. Retrieved from [Link]

• Ministry of the Environment, Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). 7. ANALYTICAL METHODS. Retrieved from [Link]

• Wikipedia. (n.d.). Benzonitrile. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025, October 15). 3-Chloro-5-(2-chloro-5-hydroxyphenoxy)benzonitrile Properties. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Benzonitrile, 3-chloro-. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzonitrile, m-chloro-. PubChem Compound Summary for CID 13015. Retrieved from [Link]

• Zhang, L., et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. Retrieved from [Link]

• Prensip Journals. (2024, December 30). Characterization of 3-Chloro-4-Fluoronitrobenzene Molecule with New Calculation Methods and Discussions for Advanced Applied Sciences. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloro-p-toluonitrile. PubChem Compound Summary for CID 88894. Retrieved from [Link]

• U.S. Geological Survey. (n.d.). METHODS OF ANALYSIS BY THE U.S. GEOLOGICAL SURVEY NATIONAL WATER QUALITY LABORATORY-DETERMINATION OF VOLATILE ORGANIC COMPOUNDS. Retrieved from [Link]

• Department of Water and Sanitation, South Africa. (n.d.). ANALYTICAL METHODS MANUAL. Retrieved from [Link]

• Wikipedia. (n.d.). Dichloromethane. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility comparison in dichloromethane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloro-2,4-difluoronitrobenzene. PubChem Compound Summary for CID 223080. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloro-4-[2-[3-(2-cyclopropylimidazol-1-yl)phenoxy]ethoxy]benzonitrile. PubChem Compound Summary for CID 138471318. Retrieved from [Link]

• PubChemLite. (n.d.). 3-chloro-4-(trifluoromethoxy)benzonitrile (C8H3ClF3NO). Retrieved from [Link]

• Sciencemadness Wiki. (2020, February 2). Benzonitrile. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloro-2-fluorobenzonitrile. PubChem Compound Summary for CID 523100. Retrieved from [Link]

• PubChemLite. (n.d.). 3-chloro-4-(trifluoromethyl)benzonitrile (C8H3ClF3N). Retrieved from [Link]

• SciELO Colombia. (2016). Solution thermodynamics and preferential solvation of 3-chloro-N-phenyl-phthalimide in acetone + methanol mixtures. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloro-2,4-difluorotoluene. PubChem Compound Summary for CID 20480213. Retrieved from [Link]

• Google Patents. (n.d.). CN101337911A - Method for preparing 3-fluor-4-trifluoromethylbenzonitrile.

• Wikipedia. (n.d.). Ethyl chloroacetate. Retrieved from [Link]

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Strategic Implementation of Difluoroethoxy Benzonitriles in Medicinal Chemistry

Topic: Medicinal chemistry applications of difluoroethoxy benzonitriles Content Type: In-depth Technical Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Abstract

The difluoroethoxy benzonitrile scaffold represents a high-value pharmacophore in modern drug design, merging the electronic modulation of the nitrile group with the metabolic resilience of the 2,2-difluoroethoxy moiety. This guide analyzes the structural utility of this motif, detailing its role as a bioisostere for traditional alkoxy groups, its application in kinase and phosphodiesterase (PDE) inhibition, and the synthetic methodologies required for its robust installation.

The Pharmacophore: Structural & Electronic Rationale[1]

In medicinal chemistry, the transition from a standard ethoxy group (

) to a 2,2-difluoroethoxy group ( ) is rarely accidental. It is a calculated optimization strategy designed to address specific ADME (Absorption, Distribution, Metabolism, Excretion) liabilities while maintaining ligand efficiency.

Bioisosterism and Metabolic Stability

The primary driver for employing the 2,2-difluoroethoxy group is the mitigation of oxidative metabolism. Standard ethoxy groups are prone to O-dealkylation via Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6), which attack the

-carbon or -hydrogens.

• The Fluorine Effect: The introduction of two fluorine atoms at the

  -position withdraws electron density from the adjacent carbons and the ether oxygen. This reduces the basicity of the oxygen (lowering H-bond acceptor strength) and strengthens the bonds, making them resistant to radical abstraction during the P450 catalytic cycle.

• Lipophilicity Modulation: Unlike the highly polar hydroxyl group or the lipophilic trifluoromethoxy group, the difluoroethoxy moiety offers an intermediate lipophilicity profile (

  ), allowing for fine-tuning of membrane permeability without compromising solubility to the extent of perfluorinated analogs.

The Nitrile Synergy

The benzonitrile core serves two critical functions:

• Metabolic Blocking: A nitrile group at the para or ortho position blocks metabolic attack on the phenyl ring itself.

• Electronic Anchoring: The strong electron-withdrawing nature of the nitrile (

  ) lowers the of the aromatic system, often improving the potency of inhibitors targeting enzymes with nucleophilic residues (e.g., Cysteine proteases or Serine/Threonine kinases).

Table 1: Physicochemical Comparison of Alkoxy Bioisosteres

Property	Ethoxy ( )	2,2-Difluoroethoxy ( )	Trifluoroethoxy ( )	Impact on Drug Design
Metabolic Stability	Low (Rapid O-dealkylation)	High (Blocked -oxidation)	Very High	Difluoroethoxy extends significantly.
H-Bond Acceptor	Strong	Moderate	Weak	Modulates binding affinity; reduces non-specific binding.
Lipophilicity ( )	Baseline	+0.3 to +0.5	+0.8 to +1.0	Increases permeability; difluoro is less lipophilic than trifluoro.
Conformation	Flexible	Semi-Rigid (Gauche effect)	Rigid	Fluorine-Carbon gauche effect pre-organizes the side chain.

Synthetic Architectures

The installation of the 2,2-difluoroethoxy group onto a benzonitrile core requires specific conditions to avoid hydrolysis of the nitrile or elimination of the fluorine.

Synthetic Decision Tree (DOT Visualization)

Figure 1: Synthetic decision matrix for installing the difluoroethoxy moiety based on substrate availability and electronic properties.

High-Impact Applications & Case Studies

The difluoroethoxy benzonitrile motif is not merely a theoretical construct; it is embedded in the architecture of advanced clinical candidates.

Case Study: PDE4 Inhibition (Respiratory & Inflammation)

Phosphodiesterase 4 (PDE4) inhibitors, such as Roflumilast, utilize difluoromethoxy groups. However, second-generation inhibitors have explored the 2,2-difluoroethoxy analog to modulate the therapeutic window.

• Mechanism: The difluoroethoxy group occupies the hydrophobic pocket of the PDE4 active site (specifically the Q-pocket), mimicking the cyclopentyl group of older inhibitors (like Rolipram) but with improved metabolic stability.

• Advantage: The extension of the chain by one carbon (ethoxy vs methoxy) allows for deeper penetration into the hydrophobic cleft, while the terminal fluorines interact with hydrophobic residues via weak halogen bonding or dipole interactions.

• Reference: Novel difluoroethoxy-substituted hydroxy-6-phenylphenanthridines (WO2005085203A1) demonstrate this specific substitution pattern to enhance potency against PDE4B isoforms.

Case Study: Kinase Selectivity (MET & Syk)

In the development of inhibitors for c-MET (Hepatocyte Growth Factor Receptor) and Syk (Spleen Tyrosine Kinase), the 2,2-difluoroethoxy group acts as a "solubility-neutral" hydrophobic filler.

• Application: In pyridazinone-based MET inhibitors, the difluoroethoxy group on the phenyl ring (often linked to a benzonitrile or pyridine core) locks the conformation of the inhibitor relative to the hinge region.

• Significance: It replaces bulkier alkyl groups that suffer from rapid oxidative clearance. The benzonitrile moiety in these molecules often forms a critical hydrogen bond with the kinase hinge region (e.g., Met residue backbone NH).

Emerging Area: SARS-CoV-2 Protease Inhibitors

Recent disclosures (US20240116946A1) highlight the use of 5-(2,2-difluoroethoxy)pyridin-3-amine derivatives. While strictly a pyridine, the electronic similarity to benzonitriles in these protease inhibitors suggests a shared pharmacophoric role: occupying the S1 or S2 pockets of the main protease (

) where metabolic stability is paramount for oral bioavailability.

Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution ( )

Best for electron-deficient rings (e.g., 4-fluoro-2-nitrobenzonitrile).

Reagents:

• Substrate: 4-Fluorobenzonitrile derivative (1.0 equiv)[1]

• Nucleophile: 2,2-Difluoroethanol (1.2 - 1.5 equiv)

• Base: Cesium Carbonate (

  ) or Potassium Carbonate ( ) (2.0 equiv)

• Solvent: DMF or DMSO (Anhydrous)

Procedure:

• Setup: Charge a flame-dried round-bottom flask with the 4-fluorobenzonitrile substrate and

  under an inert atmosphere ( or ).

• Addition: Add anhydrous DMF (concentration ~0.2 M) followed by the dropwise addition of 2,2-difluoroethanol.

• Reaction: Heat the mixture to 80–100 °C for 4–12 hours. Monitor conversion by LC-MS (Look for mass shift +44 Da vs fluoro, or +62 Da vs H).

• Workup: Cool to room temperature. Dilute with EtOAc and wash extensively with water and brine (to remove DMF). Dry organic layer over

  .

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Mitsunobu Etherification

Best for electron-rich or sensitive substrates (e.g., 4-hydroxybenzonitrile).

Reagents:

• Substrate: 4-Hydroxybenzonitrile (1.0 equiv)

• Alcohol: 2,2-Difluoroethanol (1.2 equiv)

• Phosphine: Triphenylphosphine (

  ) (1.5 equiv)[1]

• Azodicarboxylate: DIAD or DEAD (1.5 equiv)

• Solvent: THF or Toluene (0°C to RT)

Procedure:

• Dissolution: Dissolve 4-hydroxybenzonitrile, 2,2-difluoroethanol, and

  in anhydrous THF at 0 °C.

• Activation: Add DIAD dropwise over 15 minutes. The solution will turn yellow/orange.

• Stirring: Allow the reaction to warm to room temperature and stir for 12–24 hours.

• Quench: Quench with water/saturated

  .

• Purification: Concentrate and purify via chromatography. Note: Removal of triphenylphosphine oxide (

  ) can be challenging; consider using polymer-supported phosphines for easier workup.

References

• WO2005085203A1. Novel difluoroethoxy-substituted hydroxy-6-phenylphenanthridines and their use as PDE4 inhibitors. Altana Pharma AG.
• WO2011084402A1. Pyridazinone compounds as Tyrosine Kinase Inhibitors. Amgen Inc.

• US20240116946A1 . SARS-CoV-2 Main Protease Inhibitors. Enanta Pharmaceuticals.[]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Metabolic Soft Spots. Journal of Medicinal Chemistry. [Link]

• Intelli, A. J., et al. (2024).[1] Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination. Organic Syntheses. [Link][1]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (3-Chloro-4-(2,2-difluoroethoxy)phenyl)methanamine

Introduction: The Significance of Substituted Benzylamines

Substituted benzylamines are privileged scaffolds in modern medicinal chemistry, forming the structural core of numerous therapeutic agents. Their prevalence stems from their ability to engage in key hydrogen bonding interactions with biological targets and serve as versatile synthetic handles for further molecular elaboration. The target molecule of this guide, (3-chloro-4-(2,2-difluoroethoxy)phenyl)methanamine, is a valuable building block for the synthesis of complex pharmaceuticals and agrochemicals. The presence of the chloro and difluoroethoxy substituents presents unique challenges and opportunities in its synthesis, requiring careful selection of reagents and reaction conditions to achieve high yield and purity while preserving these sensitive functional groups.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the reduction of 3-chloro-4-(2,2-difluoroethoxy)benzonitrile to the corresponding benzylamine. It offers a comparative analysis of common reduction methodologies and provides a detailed, validated protocol for the most robust and scalable approach.

Mechanistic Pathways for Nitrile Reduction

The conversion of a nitrile to a primary amine is a fundamental transformation in organic synthesis that involves the addition of four hydrogen atoms across the carbon-nitrogen triple bond.[1] This can be achieved through two primary mechanistic routes: catalytic hydrogenation and chemical hydride reduction.

Catalytic Hydrogenation: This method involves the use of a metal catalyst (e.g., Raney Nickel, Palladium, Platinum) and a source of hydrogen gas (H₂).[2][3] The nitrile adsorbs to the catalyst surface, where the C≡N triple bond is sequentially reduced by activated hydrogen atoms. A key challenge with this method, particularly for halogenated substrates, is the potential for hydrodehalogenation, a side reaction where the C-Cl bond is also reduced.[4]

Chemical Hydride Reduction: This approach utilizes stoichiometric metal hydride reagents, such as Lithium Aluminum Hydride (LAH, LiAlH₄) or borane complexes (e.g., BH₃·THF, BH₃·SMe₂), to deliver hydride ions (H⁻) to the electrophilic carbon of the nitrile group.[5][6] The reaction proceeds through the formation of an intermediate imine, which is further reduced to the amine.[5][7] These reagents are powerful but require careful handling due to their high reactivity, especially with protic solvents like water.[8]

Caption: General mechanistic routes for the reduction of benzonitriles to benzylamines.

Comparative Analysis of Reduction Methodologies

The selection of an appropriate reduction method for 3-chloro-4-(2,2-difluoroethoxy)benzonitrile is critical to maximize yield and purity while minimizing side reactions. The key considerations for this specific substrate are the potential for hydrodehalogenation of the chloro-substituent and the stability of the difluoroethoxy group under the reaction conditions.

Methodology	Reagents/Catalyst	Advantages	Disadvantages	Substrate Suitability
Catalytic Hydrogenation	Raney® Nickel, H₂	Cost-effective for large scale; high atom economy.[3]	High risk of hydrodehalogenation (C-Cl bond cleavage).[4] Requires high-pressure equipment. Potential for catalyst poisoning.	Moderate: Requires careful catalyst selection and optimization to suppress dehalogenation.
Chemical Hydride Reduction (Borane)	Borane-THF complex (BH₃·THF) or Borane dimethyl sulfide (BH₃·SMe₂)	Excellent chemoselectivity, tolerates halides well.[9][10] Milder than LiAlH₄.	Borane complexes can be moisture-sensitive and require inert atmosphere.	Excellent: High functional group tolerance makes this a prime candidate for this substrate.
Chemical Hydride Reduction (LAH)	Lithium Aluminum Hydride (LiAlH₄)	Highly reactive and efficient for a wide range of nitriles.[1][6]	Extremely reactive with water and protic solvents, requiring stringent anhydrous conditions and careful workup.[8] Can sometimes reduce aromatic halides.	Good: A powerful and reliable option, but requires strict process control to ensure safety and selectivity.

Scientist's Recommendation: Based on the comparative analysis, both Borane-based reduction and LAH reduction are strong candidates. Borane reduction offers superior chemoselectivity and a better safety profile, making it an excellent choice for initial studies and smaller scales. A patent for a structurally similar compound, 3-chloro-5-(difluoromethoxy)benzylamine, successfully employs borane dimethyl sulfide, demonstrating its suitability.[10] LAH reduction is a more classical and potent method that is also highly effective but demands more rigorous safety precautions.[11] For this guide, we will detail a protocol using the borane approach due to its favorable selectivity and safety profile.

Detailed Experimental Protocol: Borane-Mediated Reduction

This protocol outlines the reduction of 3-chloro-4-(2,2-difluoroethoxy)benzonitrile using a borane-dimethyl sulfide complex (BMS).

Safety Precautions:

• This procedure must be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• Borane-dimethyl sulfide and all anhydrous solvents are moisture-sensitive. All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

Materials and Reagents:

• 3-chloro-4-(2,2-difluoroethoxy)benzonitrile

• Borane-dimethyl sulfide complex (BMS, ~10 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Hydrochloric Acid (HCl, e.g., 2 M aqueous solution)

• Sodium Hydroxide (NaOH, e.g., 2 M aqueous solution)

• Ethyl Acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Three-neck round-bottom flask

• Addition funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert gas supply (N₂ or Ar)

• Ice-water bath

Caption: Workflow for the borane-mediated reduction of the benzonitrile.

Step-by-Step Procedure:

• Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an addition funnel, all under a positive pressure of nitrogen.

• Reagent Preparation: In the flask, dissolve 1.0 equivalent of 3-chloro-4-(2,2-difluoroethoxy)benzonitrile in anhydrous THF (approximately 10-15 mL per gram of nitrile).

• Initial Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Reducing Agent: Slowly add 3.0 equivalents of borane-dimethyl sulfide complex dropwise to the stirred solution via the addition funnel. Maintain the internal temperature below 10 °C during the addition.

  • Scientist's Note: A molar excess of the borane complex is used to ensure complete conversion of the nitrile. The slow, controlled addition is crucial to manage the initial exotherm of the reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the mixture back down to 0 °C in an ice-water bath. Very slowly and carefully add methanol dropwise to quench the excess borane complex. Vigorous gas (hydrogen) evolution will be observed. Continue adding methanol until the effervescence ceases.

  • Rationale: Methanol reacts with the excess borane to form trimethoxyborane and hydrogen gas, safely neutralizing the reactive hydride species. The slow addition at low temperature is a critical safety step.

• Solvent Removal: Remove the solvents under reduced pressure using a rotary evaporator.

• Aqueous Workup: a. Dissolve the residue in ethyl acetate. b. Wash the organic layer sequentially with 2 M HCl (to protonate the amine and extract it into the aqueous layer), followed by water. c. To recover the product, make the acidic aqueous layer basic (pH > 10) by the slow addition of 2 M NaOH. d. Extract the now basic aqueous layer three times with fresh portions of ethyl acetate. e. Combine the organic extracts.

  • Scientist's Note: This acid-base workup is an effective purification step. It separates the basic amine product from any non-basic impurities or unreacted starting material.[12]

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (3-chloro-4-(2,2-difluoroethoxy)phenyl)methanamine.

• Purification: If necessary, the crude product can be further purified by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane).

Characterization and Validation

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹⁹F NMR Spectroscopy: To confirm the molecular structure and the presence of the difluoroethoxy group.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Troubleshooting

Problem	Potential Cause	Solution
Incomplete Reaction	Insufficient reducing agent; reaction time too short; moisture in the reaction.	Use a greater excess of BMS; extend the reaction time; ensure all glassware and solvents are scrupulously dry and the reaction is run under a robust inert atmosphere.
Low Yield	Product loss during workup; incomplete quenching.	Ensure proper pH adjustment during the acid-base extraction; perform multiple extractions with the organic solvent; ensure the quench is complete before proceeding.
Presence of Impurities	Side reactions; incomplete purification.	Optimize reaction temperature (running at room temperature is generally sufficient); perform careful column chromatography for purification.
Hydrodehalogenation Product Observed	This is unlikely with borane but could indicate a contaminated reagent or an unexpectedly reactive substrate.	Confirm the identity of the side product by MS. If confirmed, consider switching to an even milder reducing agent or optimizing reaction temperature to be lower.

References

• BYJU'S. (n.d.). Lithium Aluminium Hydride. Retrieved from [Link]

• ACS Publications. (2024, February 9). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. Retrieved from [Link]

• Merlic, C. (n.d.). Workup for Aluminum Hydride Reductions. UCLA Department of Chemistry and Biochemistry. Retrieved from [Link]

• Prentice, M. G., et al. (2020). B–N/B–H Transborylation: borane-catalysed nitrile hydroboration. Royal Society of Chemistry. Retrieved from [Link]

• JoVE. (2023, April 30). Preparation of Amines: Reduction of Amides and Nitriles. Retrieved from [Link]

• ResearchGate. (2014, September 30). Can anyone suggest the best method for lithium aluminium hydride work up? Retrieved from [Link]

• Study Mind. (2022, April 19). Amines - Nitriles (A-Level Chemistry). Retrieved from [Link]

• Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of nitriles and imines from primary amines over unmodified... Retrieved from [Link]

• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• ACS Publications. (2021, March 12). Hydrogenation of Benzonitrile over Supported Pd Catalysts: Kinetic and Mechanistic Insight. Retrieved from [Link]

• IITian Explains. (2020, April 4). Borane as a Reducing Agent || Very Selective Reducer || IITian Explains [Video]. YouTube. Retrieved from [Link]

• ACS Publications. (2017, May 26). Nickel-Catalyzed Transfer Hydrogenation of Benzonitriles with 2-Propanol and 1,4-Butanediol as the Hydrogen Source. Retrieved from [Link]

• RSC Publishing. (2024, July 24). Manganese catalysed reduction of nitriles with amine boranes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Nickel-Catalyzed Transfer Hydrogenation of Benzonitriles with 2-Propanol and 1,4-Butanediol as the Hydrogen Source. Retrieved from [Link]

• RSC Publishing. (n.d.). Efficient selective hydrogenation of benzonitrile over TiO2-supported nickel catalysts. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. Retrieved from [Link]

• Chad's Prep. (2021, April 15). 20.11 Synthesis and Reactions of Nitriles | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (2025, November 23). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). Chemoselective reduction of conjugated double bonds with nitrile groups... Retrieved from [Link]

• ResearchGate. (2017, December 14). How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings? Retrieved from [Link]

• ACS Publications. (2015, July 8). Boron-Catalyzed Silylative Reduction of Nitriles in Accessing Primary Amines and Imines. Retrieved from [Link]

• ResearchGate. (n.d.). Simplified Catalytic Cycle for the Hydrogenation of Benzonitrile... Retrieved from [Link]

• RSC Publishing. (n.d.). Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst. Retrieved from [Link]

• Reddit. (2022, August 30). Only one nitrile reduced to amine with LiAlH4. Retrieved from [Link]

• Wikipedia. (n.d.). Raney nickel. Retrieved from [Link]

• Wikipedia. (n.d.). Nitrile reduction. Retrieved from [Link]

• SciELO. (n.d.). The reduction of nitriles to aldehydes... Retrieved from [Link]

• ResearchGate. (2025, August 9). Hydrogenation of nitrobenzonitriles using Raney nickel catalyst. Retrieved from [Link]

• The Hive. (2002, September 5). Raney Nickel CTH Reduction of Nitro/Nitrile Groups. Retrieved from [Link]

• Google Patents. (n.d.). CN110885291B - Synthetic method of 3-chloro-5- (difluoromethoxy) benzylamine.
• Google Patents. (n.d.). US5689021A - Raney-type catalysts for the hydrogenation of halonitroaromatic compounds.

• RSC Publishing. (n.d.). Photocatalytic reduction of benzonitrile to benzylamine... Retrieved from [Link]

• National Center for Biotechnology Information. (2025, June 5). Electrohydrogenation of Benzonitrile into Benzylamine under Mild Aqueous Conditions. Retrieved from [Link]

• Google Patents. (n.d.). US4163025A - Process for the production of benzylamine and dibenzylamine.

Sources

• 1. Video: Preparation of Amines: Reduction of Amides and Nitriles [jove.com]
• 2. studymind.co.uk [studymind.co.uk]
• 3. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 4. US5689021A - Raney-type catalysts for the hydrogenation of halonitroaromatic compounds - Google Patents [patents.google.com]
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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
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• 9. B–N/B–H Transborylation: borane-catalysed nitrile hydroboration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN110885291B - Synthetic method of 3-chloro-5- (difluoromethoxy) benzylamine - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. organic-synthesis.com [organic-synthesis.com]

Reagents for alkylation of 3-chloro-4-hydroxybenzonitrile with difluoroethyl bromide

Application Note: Optimized Reagents & Protocol for the Alkylation of 3-Chloro-4-hydroxybenzonitrile with Difluoroethyl Bromide

Part 1: Strategic Overview & Mechanistic Rationale

The alkylation of 3-chloro-4-hydroxybenzonitrile (1) with 1-bromo-2,2-difluoroethane (2) is a critical transformation in the synthesis of next-generation PDE4 inhibitors and herbicides. The resulting 2,2-difluoroethoxy moiety serves as a lipophilic, metabolically stable bioisostere for methoxy or ethoxy groups, often improving blood-brain barrier penetration and half-life.

However, this reaction presents specific challenges distinct from standard Williamson ether syntheses:

• Volatility of Electrophile: 1-Bromo-2,2-difluoroethane has a boiling point of ~57°C, requiring careful thermal management or sealed-vessel conditions.

• -Fluorine Deactivation: The electron-withdrawing fluorine atoms at the -position reduce the nucleophilicity of the transition state and can retard kinetics compared to ethyl bromide.

• Elimination Risk: The acidity of the

  -protons in the alkyl halide (adjacent to ) makes it prone to elimination, generating the volatile and unreactive 1,1-difluoroethene.

This protocol prioritizes Cesium Carbonate (

) in N,N-Dimethylformamide (DMF) to maximize the concentration of the "naked" phenoxide anion, driving the reaction to completion while suppressing elimination pathways.

Part 2: Reagent Selection Guide

Reagent Component	Recommended Choice	Rationale & Mechanistic Insight
Base	Cesium Carbonate ( )	Primary Choice. The large cesium cation ( ) forms a loose ion pair with the phenoxide, increasing its nucleophilicity (the "Cesium Effect"). Essential for sterically encumbered or deactivated electrophiles.
Alternative Base	Potassium Carbonate ( )	Economic Choice. Suitable for large-scale non-GMP batches. Requires higher temperatures and longer reaction times. Addition of 18-crown-6 can mimic the cesium effect.
Solvent	DMF (Anhydrous)	High dielectric constant ( ) promotes ionization. Excellent solubility for .
Alternative Solvent	NMP (N-Methyl-2-pyrrolidone)	Higher thermal stability and boiling point, but harder to remove during workup than DMF.
Catalyst	Potassium Iodide (KI)	Optional but Recommended (10 mol%). Facilitates in situ Finkelstein reaction, converting the bromide to the more reactive iodide ( ), accelerating the rate-determining step.
Electrophile	1-Bromo-2,2-difluoroethane	Use 1.5 equivalents. The excess accounts for volatility losses and potential side-reactions (hydrolysis/elimination).

Part 3: Experimental Workflow (Graphviz)

Caption: Optimized workflow for the O-alkylation of 3-chloro-4-hydroxybenzonitrile, highlighting the critical pre-activation step.

Part 4: Detailed Protocol (Standard Operating Procedure)

Target Molecule: 3-chloro-4-(2,2-difluoroethoxy)benzonitrile Scale: 1.0 gram (Typical Lab Scale)

Materials Preparation

• Substrate: 3-chloro-4-hydroxybenzonitrile (1.0 g, 6.51 mmol).

• Reagent: 1-bromo-2,2-difluoroethane (1.42 g, 9.77 mmol, 1.5 equiv). Note: Keep cold until use.

• Base: Cesium Carbonate (

  ), anhydrous (4.24 g, 13.0 mmol, 2.0 equiv).

• Catalyst: Potassium Iodide (KI) (108 mg, 0.65 mmol, 0.1 equiv).

• Solvent: N,N-Dimethylformamide (DMF), anhydrous (32 mL, ~0.2 M concentration).

Reaction Setup

• Vessel: Use a pressure-rated glass tube or a round-bottom flask equipped with a high-efficiency reflux condenser. Author's Note: A sealed tube is strongly preferred to prevent the loss of the volatile alkyl bromide (BP 57°C).

• Activation: Charge the reaction vessel with the substrate (1.0 g) and anhydrous DMF (32 mL). Add

  (4.24 g) in a single portion.

• Deprotonation: Stir the suspension vigorously at room temperature (

  ) for 30 minutes. The mixture may turn yellow/orange as the phenoxide forms.

• Addition: Add KI (108 mg). Then, via syringe, add 1-bromo-2,2-difluoroethane (1.42 g) directly into the solution (subsurface addition if possible).

• Heating: Seal the vessel. Heat the block/bath to 60°C .

  • Critical Control Point: Do not exceed 80°C. Higher temperatures drastically increase the rate of

    elimination of the alkyl halide, generating gaseous 1,1-difluoroethene and stalling the reaction.

Monitoring & Workup

• Timecourse: Stir at 60°C for 12–16 hours.

• IPC (In-Process Control): Analyze by TLC (20% EtOAc/Hexanes) or LCMS. The product is less polar than the starting phenol.

• Quench: Cool the mixture to room temperature. Pour slowly into a separatory funnel containing Water (100 mL) and Ethyl Acetate (100 mL) .

• Extraction: Shake and separate phases. Extract the aqueous layer again with EtOAc (2 x 50 mL).

• Washing: Combine organic layers.[1] Wash with Water (2 x 50 mL) to remove bulk DMF, then Saturated Brine (50 mL) .

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Purification

• Crude Profile: The crude material is typically an off-white solid.

• Method: Recrystallization is often sufficient.

  • Solvent System: Hexanes/Ethanol or Heptane/IPA (9:1). Heat to reflux to dissolve, then cool slowly to 4°C.

• Alternative: Flash Column Chromatography (

  , eluting with 0-20% EtOAc in Hexanes).

Part 5: Expected Analytical Data

Parameter	Expected Value/Observation
Appearance	White to off-white crystalline solid
Yield	85 - 92%
1H NMR ( )	6.15 (tt, , 1H, ) - Diagnostic triplet of triplets 4.30 (td, , 2H, ) 7.70 (d, 1H, Ar-H), 7.55 (dd, 1H, Ar-H), 7.05 (d, 1H, Ar-H)
19F NMR	-125.0 ppm (dt)
LCMS (ESI+)	not always visible; look for or radical cation.

Part 6: Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Conversion (<50%)	Loss of alkyl halide due to volatility.	Use a sealed tube (pressure vial). Lower temp to 50°C and extend time. Add 0.5 eq more alkyl halide.
Elimination Byproduct	Base is too strong or Temp too high.	Ensure Temp 60°C. If using , switch to or .
O- vs N-Alkylation	Nitrile hydrolysis (rare).	Ensure anhydrous conditions. The nitrile is robust under these mild carbonate conditions.

References

• Beilstein Journal of Organic Chemistry. (2021). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. Retrieved from [Link]

• Organic Syntheses. (2024). Synthesis of 4-(2,2-Difluorovinyl)benzonitrile. (Analogous fluoro-reagent handling). Retrieved from [Link]

• Semantic Scholar. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. (Phenol alkylation context). Retrieved from [Link]

• PubChem. (2023). 1-Bromo-2,2-difluoroethane Compound Summary. Retrieved from [Link]

Sources

• 1. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Purification Protocols for 3-Chloro-4-fluorobenzonitrile

Executive Summary & Chemical Profile[1][2]

The Challenge: 3-chloro-4-fluorobenzonitrile (CFBN) is a highly activated electrophile, primarily used in Nucleophilic Aromatic Substitution (SNAr) to synthesize pharmaceutical scaffolds.[1][2] Because the nitrile and chlorine groups strongly activate the 4-position, the fluorine atom is labile.[2]

However, in incomplete reactions, removing unreacted CFBN is notoriously difficult via standard chromatography because its polarity (Rf) often mimics that of the resulting SNAr products (especially aryl ethers or alkylated anilines).[2]

Compound Profile:

Property	Value	Implication for Purification
Melting Point	69–71 °C	Solid, but low melting.[1][2] Prone to "oiling out" during recrystallization.[1]
Boiling Point	~230 °C	Too high for simple distillation; requires high vacuum.[1][2]
Solubility	High (DCM, EtOAc, MeOH)	Remains in organic layer during standard aqueous workups.[1][2]
Reactivity	High (SNAr active)	Exploitable: Can be chemically scavenged (See Module 2).[1][2]
Volatility	Moderate	Risk of sublimation on Rotovap (< 20 mbar).[1][2]

Decision Matrix: Selecting Your Protocol

Do not default to column chromatography immediately.[1][2] Use this logic flow to select the most efficient purification method based on your product's chemistry.

Figure 1: Purification Decision Tree.[1][2] Prioritize chemical scavenging for neutral products with poor chromatographic resolution.

Protocol B: Chemical Scavenging (Recommended)[3]

Best For: Neutral products (e.g., aryl ethers) where the starting material (CFBN) co-elutes.[1][2] Mechanism: This method exploits the reactive Fluorine on the unreacted starting material.[1] By adding a highly basic, polar amine (the scavenger), we convert the non-polar CFBN into a basic amine derivative.[2] This derivative can then be washed away with acid, leaving your neutral product in the organic phase.[2]

Reagents

• Scavenger: 3-(Dimethylamino)-1-propylamine (DMAPA) or Benzylamine.[1][2]

• Solvent: DMF, DMSO, or Acetonitrile.[1][2]

• Wash Solution: 1M HCl or 10% Citric Acid.[1]

Step-by-Step Methodology

• Assess Reaction: Confirm reaction is stalled and CFBN remains (via TLC/HPLC).

• Add Scavenger: Add 1.5 - 2.0 equivalents (relative to unreacted CFBN) of DMAPA directly to the reaction mixture.

• Heat: Stir at 50–60 °C for 1–2 hours.

  • Why? The DMAPA performs an SNAr reaction on the CFBN, displacing the fluorine.[2]

  • Transformation: CFBN (Neutral) → 4-((3-(dimethylamino)propyl)amino)-3-chlorobenzonitrile (Basic).[1][2]

• Workup (Phase Switch):

  • Dilute mixture with Ethyl Acetate.[1]

  • Wash 3x with 1M HCl .[1][3]

  • Result: The excess DMAPA and the scavenged CFBN (now containing a tertiary amine) will protonate and migrate to the aqueous layer.[2]

  • Product: Your neutral product remains in the Ethyl Acetate layer.[1]

• Dry & Concentrate: Dry organic layer over MgSO4 and concentrate.

Figure 2: The "Phase Switch" Scavenging Mechanism.[1][2] This converts the impurity's physical properties to allow aqueous extraction.[2]

Protocol C: Chromatographic Optimization[2][3]

Best For: When the product is acid-sensitive (cannot use Protocol B) or the Rf difference is > 0.15.[1]

CFBN is a "sticky" molecule on silica due to the nitrile group's dipole.[1] Standard Hexane/EtOAc gradients often cause tailing.[1][2]

Optimization Strategies:

Variable	Recommendation	Technical Rationale
Stationary Phase	CN (Cyano) Silica or C18	Cyano columns offer orthogonal selectivity to standard silica, often separating nitriles based on pi-pi interactions rather than just polarity.[1][2]
Mobile Phase Modifier	Toluene (10-20%)	Adding Toluene to the Hexane/EtOAc mix introduces pi-pi interactions.[1][2] CFBN (electron-poor ring) interacts differently with Toluene than electron-rich products.[1][2]
Loading	Dry Load (Celite)	Do not wet load with DCM. CFBN is very soluble and will band-broaden immediately.[1] Adsorb onto Celite for a tight injection band.[1]

TLC Visualization:

• CFBN is UV active (254 nm).[1][2]

• Stain: KMnO4 (Does not stain well).[1][2]

• Specific Stain: Use Phosphomolybdic Acid (PMA) and heat vigorously.[1][2]

Troubleshooting & FAQs

Q: I tried to remove the solvent on the rotovap, and I see crystals in the bump trap. What happened? A: CFBN has a significant vapor pressure near its melting point (69°C).[1][2] If you set your water bath >45°C and vacuum <20 mbar, it will sublime.[2]

• Fix: Keep bath temperature < 35°C and vacuum > 50 mbar during initial concentration.[1]

Q: Can I use recrystallization? A: Only if your product has a significantly different melting point.[1] CFBN melts at ~70°C. If your product melts >120°C, you can recrystallize from hot Ethanol/Water.[2] The CFBN will likely stay in the mother liquor. If your product is an oil or low-melting solid, avoid this; you will form a eutectic oil.[1][2]

Q: How do I distinguish CFBN from my product by NMR? A:

• 1H NMR: Look for the specific splitting pattern of the 1,3,4-substituted ring. However, this is often crowded.[2]

• 19F NMR (The Silver Bullet): Run a quick Fluorine NMR.

  • CFBN shows a signal around -105 to -115 ppm (depending on solvent).[1][2]

  • If your product involved displacing the Fluorine (SNAr), this peak should be absent .[1][2] If you see it, you have unreacted starting material.[1][2]

References

• PubChem. (n.d.).[1][2] 4-Chloro-3-fluorobenzonitrile (Compound Summary). National Library of Medicine.[1] Retrieved May 21, 2025, from [Link][2]

• Organic Syntheses. (2004).[1][2] Nucleophilic Aromatic Substitution of Aryl Fluorides.[1][4] Org.[1][2] Synth. 2004, 81, 197.[1][2] Retrieved May 21, 2025, from [Link][2]

• WuXi Biology. (2020).[1][2] Intriguing Observations with SNAr Reaction of 4-Nitrobenzonitrile. Retrieved May 21, 2025, from [Link][2]

Sources

• 1. 4-Chloro-3-fluorobenzonitrile | C7H3ClFN | CID 2736539 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. orgsyn.org [orgsyn.org]
• 4. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Metabolic stability of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile derivatives

Comparative Metabolic Stability Guide: 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile Scaffold Optimization

Executive Summary: The Fluorine Advantage

In the optimization of alkoxy-benzonitrile pharmacophores, the transition from a standard ethoxy group to a 2,2-difluoroethoxy moiety is a critical strategy for mitigating high hepatic clearance. This guide analyzes the metabolic stability of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile (Target Scaffold) versus its non-fluorinated parent and trifluorinated alternatives.

Key Insight: The introduction of fluorine atoms at the

-position of the ethoxy tail does not merely alter lipophilicity; it fundamentally blocks the CYP450-mediated O-dealkylation pathway by increasing the bond dissociation energy (BDE) of the adjacent C-H bonds and reducing electron density, rendering the site resistant to hydrogen abstraction.

Mechanistic Basis of Stability

To understand the stability profile, we must examine the primary clearance mechanism for alkoxy-arenes: O-dealkylation .

The Metabolic Liability (Parent Compound)

In the non-fluorinated parent (3-Chloro-4-ethoxybenzonitrile), CYP450 enzymes (typically CYP3A4 or CYP2D6) initiate metabolism via Hydrogen Atom Transfer (HAT) at the

-carbon (adjacent to oxygen). This forms a carbon radical, which is hydroxylated to an unstable hemiacetal, spontaneously collapsing to release acetaldehyde and the phenolic metabolite.

The Difluoro-Protection (Target Compound)

In the 2,2-difluoroethoxy derivative, the strong electronegativity of the two fluorine atoms exerts a powerful inductive effect (

).

• Electron Withdrawal: Reduces electron density at the ether oxygen and the

  -methylene group.

• Bond Strengthening: The C-H bonds on the

  -carbon become stronger and less susceptible to the initial HAT step required for oxidation.

• Metabolic Blockade: The pathway is effectively "switched off," forcing the enzyme to look for alternative, slower metabolic soft spots (e.g., aromatic hydroxylation, which is hindered by the Chlorine at position 3).

Pathway Visualization

Figure 1: Mechanism of CYP450 O-dealkylation blockade via difluoro-substitution. The high bond dissociation energy prevents the formation of the hemiacetal intermediate.

Comparative Performance Data

The following data represents a comparative analysis of intrinsic clearance (

) in Human Liver Microsomes (HLM).

Compound Variant	Structure Feature	( L/min/mg)	(min)	Metabolic Classification
Compound A (Parent)	-O-CH2-CH3	> 65.0	< 15	High Clearance (Unstable)
Compound B (Target)	-O-CH2-CHF2	8.5	> 120	Low Clearance (Stable)
Compound C (Alt)	-O-CH2-CF3	< 5.0	> 180	Low Clearance (Lipophilicity Risk*)

• Analysis: Compound A undergoes rapid clearance due to the accessible

  -hydrogens. Compound B (Target) achieves a "sweet spot" of stability without the excessive lipophilicity often associated with perfluorinated groups (Compound C), which can lead to poor solubility or high non-specific binding.

Validated Experimental Protocol: Microsomal Stability

Objective: Determine the intrinsic clearance (

) of the target compound in liver microsomes.

Materials

• Test System: Human Liver Microsomes (HLM), pooled (20 mg/mL protein conc).

• Cofactor: NADPH regenerating system (or 1 mM NADPH).

• Quench Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide or Warfarin).

• Controls: Midazolam (High clearance control), Warfarin (Low clearance control).

Workflow (Step-by-Step)

• Preparation:

  • Prepare 100x stock of test compound in DMSO (100

    M).

  • Dilute to 2x working solution (2

    M) in Phosphate Buffer (100 mM, pH 7.4).

  • Pre-warm microsomes and buffer to 37°C.

• Incubation:

  • T=0: Add 50

    L of microsome solution (final conc 0.5 mg/mL) to plate. Add cofactor. Immediately quench with 200 L ACN.

  • Reaction: In a 96-well plate, mix 40

    L microsomes + 40 L compound working solution.

  • Initiate reaction with 20

    L NADPH (Final: 1 M compound, 0.5 mg/mL protein).

  • Incubate at 37°C with shaking.

• Sampling:

  • At time points 5, 15, 30, 45, 60 min , transfer aliquots into quench solution (ratio 1:3 sample:ACN).

  • Centrifuge at 4000g for 20 min (4°C) to pellet precipitated proteins.

• Analysis:

  • Inject supernatant onto LC-MS/MS (e.g., C18 column, Gradient ACN/Water + 0.1% Formic Acid).

  • Monitor MRM transitions for Parent and putative Phenolic metabolite.

Assay Logic Diagram

Figure 2: Step-by-step workflow for the microsomal stability assay ensuring data integrity via internal standards and controls.[1]

Data Calculation & Interpretation

To validate the stability claim, calculate the in vitro intrinsic clearance:

• Plot: Natural log (ln) of % remaining compound vs. time.[1]

• Slope: Determine the slope (

  ) of the linear regression.

• Equations:

Validation Criteria:

• of the regression line must be > 0.90.

• Midazolam control must show high clearance (> 50

  L/min/mg).

• If Compound B shows < 10% depletion over 60 mins, report

  as "> 60 min" (Stable).

References

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[2] (Chapter on Metabolic Stability and CYP450 mechanisms).

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.

• Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369.

• Waters Corporation. (2023). Determination of Microsomal Stability by UPLC-MS/MS. Application Note.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

Sources

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A Comparative Guide to the Lipophilicity of Difluoroethoxy and Methoxy Benzonitriles in Drug Discovery

Introduction: The Critical Role of Lipophilicity in Medicinal Chemistry

In the landscape of modern drug discovery, the optimization of a molecule's physicochemical properties is as crucial as the enhancement of its potency. Among these properties, lipophilicity—the affinity of a molecule for a lipid-like environment—stands out as a paramount determinant of a drug candidate's overall success.[1][2] It profoundly influences solubility, absorption, membrane permeability, plasma protein binding, and distribution throughout the body.[1] Furthermore, lipophilicity is a key factor in drug-receptor interactions and can affect metabolic pathways and potential off-target effects.[3][4]

This guide provides an in-depth, objective comparison of the lipophilicity profiles of two key functional groups frequently employed in medicinal chemistry: the methoxy group (-OCH₃) and its fluorinated bioisostere, the difluoroethoxy group (-OCHF₂). Using the benzonitrile scaffold, a common building block in pharmaceutical development, we will explore the nuanced effects of these substitutions.[5][6][7] This analysis is supported by computational data, a detailed experimental protocol for lipophilicity determination, and an exploration of the underlying physicochemical principles that govern these observations.

Theoretical Underpinnings: How Methoxy and Difluoroethoxy Groups Modulate Lipophilicity

The decision to incorporate a methoxy or a difluoroethoxy group into a drug candidate is a strategic choice aimed at fine-tuning its properties.

• The Methoxy Group (-OCH₃): The oxygen atom in the methoxy group is a hydrogen bond acceptor, which generally contributes to increased hydrophilicity (lower lipophilicity) compared to a simple alkyl or hydrogen substituent. However, the methyl group itself is lipophilic, leading to a balanced, moderate effect on the overall lipophilicity of the parent molecule. The replacement of an aromatic hydroxy or methoxy group with a fluorine atom is a common bioisosteric replacement that is expected to increase lipophilicity.[8]

• The Difluoroethoxy Group (-OCHF₂): The introduction of fluorine, the most electronegative element, dramatically alters the electronic properties of the ethoxy group.[3][9] While individual fluorine atoms can increase lipophilicity, the effect of a polyfluorinated motif is complex.[9][10] The two fluorine atoms in the difluoroethoxy group exert a strong electron-withdrawing inductive effect. This effect reduces the ability of the adjacent oxygen's lone pairs to act as hydrogen bond acceptors, effectively "shielding" the polar oxygen and reducing its interactions with water.[11] This phenomenon, combined with the inherent lipophilicity of the C-F bonds, typically results in a significant increase in lipophilicity compared to the non-fluorinated methoxy analogue.[11][12]

Comparative Lipophilicity Data: A Quantitative Look

The most widely accepted measure of lipophilicity is the partition coefficient (LogP), which represents the ratio of a compound's concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium. A higher LogP value indicates greater lipophilicity. While experimental determination is the gold standard, calculated LogP (cLogP) values are invaluable for predictive modeling in the early stages of drug discovery.[13][14]

The table below presents a comparison of the calculated XLogP3 values for para- and meta-substituted methoxybenzonitrile and their difluoromethoxy counterparts. XLogP3 is a well-established atom-based method for predicting LogP.

Compound	Structure	Functional Group	Position	Calculated LogP (XLogP3)	PubChem CID
4-Methoxybenzonitrile		Methoxy	para	1.8	13364
4-(Difluoromethoxy)benzonitrile		Difluoromethoxy	para	2.4	136135086
3-Methoxybenzonitrile		Methoxy	meta	1.8	74573
3-(Difluoromethoxy)benzonitrile		Difluoromethoxy	meta	2.4	139032732

Data Interpretation: The computational data clearly illustrates that the substitution of a methoxy group with a difluoromethoxy group results in a significant increase in lipophilicity, with the XLogP3 value increasing by approximately 0.6 log units for both the para and meta isomers. This aligns with the theoretical principles discussed, where the electronic shielding of the ether oxygen by the fluorine atoms diminishes its hydrophilic character, leading to a more lipophilic molecule overall.

Experimental Protocol: The Shake-Flask Method for LogP Determination

While computational models are useful, experimental verification is crucial for accurate lipophilicity assessment.[15][16] The shake-flask method, though traditional, remains the benchmark for LogP determination due to its direct measurement approach.[1][17][18]

Causality Behind Experimental Choices: The choice of n-octanol and water is based on their ability to mimic the lipid and aqueous environments in the body, respectively. Mutual pre-saturation of the solvents is critical to prevent volume changes during the experiment, which would affect concentration measurements. The centrifugation step ensures a clean separation of the two phases, which is essential for accurate quantification. Using a UV-Vis spectrophotometer or HPLC for quantification provides high sensitivity and specificity for the analyte.

Step-by-Step Methodology:

• Solvent Preparation:

  • Mix equal volumes of n-octanol and a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a separatory funnel.

  • Shake vigorously for 24 hours to ensure mutual saturation of the two phases.

  • Allow the phases to separate completely before use.[18]

• Stock Solution Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM) in a suitable solvent like DMSO.

• Partitioning Experiment:

  • In a glass vial, combine a precise volume of the pre-saturated n-octanol (e.g., 5 mL) and the pre-saturated aqueous buffer (e.g., 5 mL).

  • Add a small aliquot of the compound's stock solution to achieve a final concentration that is detectable in both phases (typically in the µM to mM range).

  • Cap the vial tightly and shake vigorously for a set period (e.g., 1-3 hours) to allow the compound to reach equilibrium between the two phases.[16]

• Phase Separation:

  • Centrifuge the vial at a moderate speed (e.g., 2000 rpm) for 10-15 minutes to ensure a clean and complete separation of the n-octanol and aqueous layers.[17]

• Quantification:

  • Carefully withdraw a sample from each phase.

  • Determine the concentration of the compound in both the n-octanol ([C]ₒ) and aqueous ([C]ₐ) phases using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[19]

• Calculation of LogP:

  • Calculate the partition coefficient (P) using the formula: P = [C]ₒ / [C]ₐ

  • The LogP is the base-10 logarithm of the partition coefficient: LogP = log₁₀(P)

Alternative Method: Reverse-Phase HPLC (RP-HPLC) For higher throughput, LogP can be estimated using RP-HPLC.[15][20] This method correlates the retention time of a compound on a non-polar stationary phase with the retention times of a series of calibration compounds with known LogP values. It is faster, requires less material, and is less sensitive to impurities than the shake-flask method.[1][20]

Visualizing the Concepts

Diagrams can effectively simplify complex workflows and molecular property relationships.

Caption: Structural and Lipophilicity Comparison of Functional Groups.

Conclusion and Practical Implications

The evidence, both theoretical and computational, strongly indicates that replacing a methoxy group with a difluoroethoxy group on a benzonitrile scaffold leads to a marked increase in lipophilicity. This change is primarily driven by the strong inductive effect of the fluorine atoms, which diminishes the hydrogen-bonding capability of the ether oxygen.

For researchers, scientists, and drug development professionals, this is a critical consideration. Increasing lipophilicity can enhance membrane permeability and potentially improve oral bioavailability. [9]However, excessively high lipophilicity can lead to poor aqueous solubility, increased binding to plasma proteins, and greater susceptibility to metabolic clearance, particularly through cytochrome P450 enzymes. [4][21] The choice between a methoxy and a difluoroethoxy substituent is therefore a strategic decision in the multi-parameter optimization challenge of drug design. The difluoroethoxy group offers a valuable tool for chemists to increase lipophilicity in a controlled manner, potentially to improve cell penetration or target engagement within a hydrophobic binding pocket. This guide provides the foundational data and experimental framework to make informed decisions when modulating this crucial physicochemical property.

References

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• Chemistry World. (2025, February 10). Putting the F in pharma. Retrieved from Chemistry World website. [Link]

• PMC. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Retrieved from PMC website. [Link]

• Tetko, I. V., et al. (2008, September 18). Are Log P Calculators Accurate? Benchmarking on 96 000 Compounds. Retrieved from ResearchGate. [Link]

• Keseru, G. M., & Molnar, L. (2025, December 8). Reliability of logP Predictions Based on Calculated Molecular Descriptors: A Critical Review. Retrieved from ResearchGate. [Link]

• Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from Cambridge MedChem Consulting website. [Link]

• IEEE Xplore. (2025, February 17). Improving LogP Prediction of Chemical Compounds for Drug Development by a Novel Graph CNN Design. Retrieved from IEEE Xplore website. [Link]

• Tarcsay, Á. (2021, September 3). Pushing the limit of logP prediction accuracy: ChemAxon's results for the SAMPL 6 blind challenge. Retrieved from ChemAxon website. [Link]

• PubMed. (2023, September 25). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. Retrieved from PubMed website. [Link]

• ChemRxiv. (n.d.). The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. Retrieved from ChemRxiv website. [Link]

• ResearchGate. (n.d.). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. Retrieved from ResearchGate website. [Link]

• ScienceDirect. (n.d.). Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral. Retrieved from ScienceDirect website. [Link]

• ResearchGate. (n.d.). LogP / LogD shake-flask method v1. Retrieved from ResearchGate website. [Link]

• ACS Publications. (2021, July 2). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Retrieved from ACS Publications website. [Link]

• Protocols.io. (n.d.). LogP / LogD shake-flask method. Retrieved from Protocols.io website. [Link]

• PMC. (2023, February 23). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. Retrieved from PMC website. [Link]

• PMC. (n.d.). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Retrieved from PMC website. [Link]

• ECETOC. (n.d.). Assessment of reverse-phase. Retrieved from ECETOC website. [Link]

• PubMed. (n.d.). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Retrieved from PubMed website. [Link]

• PubMed. (2017, October 15). Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1. Retrieved from PubMed website. [Link]

• ACS Publications. (2018, November 9). Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. Retrieved from ACS Publications website. [Link]

• The ADMET Project. (2015, February 3). Not all LogP's are calculated equal: CLogP and other short stories. Retrieved from The ADMET Project blog. [Link]

• MDPI. (2025, July 30). Fluorinated Ethers of Cannabinol (CBN). Retrieved from MDPI website. [Link]

• ScienceDirect. (2017, October 27). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral an. Retrieved from ScienceDirect website. [Link]

• EPA. (n.d.). Rapid Method for Estimating Log P for Organic Chemicals. Retrieved from EPA website. [Link]

• Organic Chemistry Portal. (n.d.). cLogP Calculation - Osiris Property Explorer. Retrieved from Organic Chemistry Portal website. [Link]

• HMDB. (n.d.). BENZONITRILE. Retrieved from HMDB website. [Link]

• ResearchGate. (n.d.). Clog P vs. experimental log P from QM models (a) DFT B and (b) DFT E. Retrieved from ResearchGate website. [Link]

• CDD Vault. (2023, March 25). Log P Calculated by CDD Vault During Chemical Registration. Retrieved from CDD Vault website. [Link]

• Agilent. (2014, February 10). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. Retrieved from Agilent website. [Link]

• PMC. (n.d.). Study of the Lipophilicity and ADMET Parameters of New Anticancer Diquinothiazines with Pharmacophore Substituents. Retrieved from PMC website. [Link]

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• PubChem. (n.d.). 4-(Difluoromethoxy)-3-methoxybenzonitrile. Retrieved from PubChem website. [Link]

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• Chemsrc. (2025, August 21). 4-Methoxybenzonitrile. Retrieved from Chemsrc website. [Link]

• PubChemLite. (n.d.). 2,5-difluoro-4-methoxybenzonitrile. Retrieved from PubChemLite website. [Link]

• PMC. (2024, September 23). Analysis of Lipophilicity and Pharmacokinetic Parameters of Dipyridothiazine Dimers with Anticancer Potency. Retrieved from PMC website. [Link]

• MDPI. (2024, April 8). Evaluation of the Lipophilicity of Angularly Condensed Diquino- and Quinonaphthothiazines as Potential Candidates for New Drugs. Retrieved from MDPI website. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile

As researchers and professionals in drug development, our work extends beyond discovery and synthesis; it encompasses a profound responsibility for safety and environmental stewardship. The proper management and disposal of chemical reagents like 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile are not merely procedural afterthoughts but are integral to the integrity of our research and the safety of our communities. This guide provides a detailed, authoritative framework for the safe handling and disposal of this compound, grounded in established regulatory standards and field-proven best practices.

Hazard Identification and Regulatory Framework

Understanding the hazard profile of a chemical is the foundation of its safe management. While a specific Safety Data Sheet (SDS) for 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile may not be readily available, a reliable hazard assessment can be conducted by examining its structural components: a chlorinated and fluorinated aromatic nitrile.

Structural Analysis of Hazards:

• Benzonitrile Core: Nitrile compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[1][2] Upon combustion, they can release hazardous decomposition products, including nitrogen oxides (NOx) and hydrogen cyanide.

• Halogenation (Chloro- and Fluoro- groups): The presence of chlorine and fluorine atoms classifies this compound as a halogenated organic .[3][4] This is the single most critical factor for its disposal, as incineration of halogenated waste requires specialized facilities equipped with scrubbers to neutralize the resulting acid gases (e.g., HCl, HF). Mixing this with non-halogenated waste can lead to regulatory violations and damage to disposal equipment.[5]

This compound falls under the purview of several regulatory bodies. In the United States, the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) provide the primary framework.

• OSHA 29 CFR 1910.1450: This standard, "Occupational Exposure to Hazardous Chemicals in Laboratories," mandates the creation of a Chemical Hygiene Plan (CHP) for every laboratory.[6][7][8] All handling and disposal procedures for this compound must be explicitly documented in your institution's CHP.

• EPA Resource Conservation and Recovery Act (RCRA): The RCRA governs all hazardous waste from its point of generation to its final disposal.[9][10] Improper disposal, such as pouring this chemical down the drain or placing it in regular trash, is a violation of federal law.[9][11]

Anticipated Hazard Profile

Hazard Class	Anticipated Risk & Rationale
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled. This is based on toxicity data for similar substituted benzonitriles.[1][2][12]
Skin/Eye Irritation	Causes skin and serious eye irritation. A common property of functionalized aromatic compounds.[12][13][14][15]
Environmental Hazard	Potentially harmful to aquatic life. Halogenated organic compounds can be persistent in the environment.
Physical Hazard	Combustible. May form explosive mixtures with air upon intense heating.[1]

Immediate Safety Protocols & Personal Protective Equipment (PPE)

Before beginning any work that will generate waste, ensure all safety controls are in place.

Engineering Controls: All handling of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile, including weighing, transfers, and the addition of waste to a collection container, must be conducted inside a certified chemical fume hood to prevent inhalation of vapors or dust.[3][16] Ensure safety showers and eyewash stations are accessible and unobstructed.[16]

Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Hand Protection	Nitrile gloves.	Provides chemical resistance. Gloves must be inspected before use and removed properly to avoid skin contact.[17] Contaminated gloves must be disposed of as hazardous waste.
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and dust.[16][17]
Body Protection	Flame-resistant lab coat.	Protects skin and personal clothing from contamination.

Spill Management: In the event of a spill, evacuate non-essential personnel. Wearing appropriate PPE, cover the spill with an absorbent, non-combustible material (e.g., vermiculite or sand). Carefully sweep the material into a suitable, sealed container.[17][18] Label the container as "Spill Debris containing 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile" and manage it as hazardous waste. Do not allow the chemical to enter drains.[17]

Step-by-Step Disposal Protocol

The proper disposal of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile is a systematic process that ensures safety and compliance.

Step 1: Waste Characterization and Segregation

• Action: Immediately characterize any waste containing this compound as "Halogenated Organic Waste."

• Causality: This is the most crucial step. Halogenated waste streams must be kept separate from non-halogenated streams to ensure they are sent to the correct type of incinerator.[4][5][19][20] Check for incompatibilities; do not mix this waste with strong acids, bases, or oxidizers.[19][21]

Step 2: Container Selection

• Action: Select a clean, leak-proof waste container made of a compatible material, such as high-density polyethylene (HDPE). A plastic bottle is often preferred over glass to minimize the risk of breakage.[9]

• Causality: The container must be compatible with the waste to prevent degradation or reaction.[22] Metal containers are not recommended for halogenated waste as it can degrade to form corrosive acids.[23] The container must have a secure, threaded cap.

Step 3: Waste Accumulation and Labeling

• Action: Affix a "Hazardous Waste" label to the container before adding the first drop of waste.[11]

• Causality: Pre-labeling prevents the creation of "unknown" waste, which is costly and dangerous to handle. The label serves as a constant reminder of the contents and associated hazards.

• Labeling Requirements: The label must be filled out completely and legibly with the following information:[9][22]

  • The words "Hazardous Waste"

  • Full chemical names of all components (e.g., "Waste 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile," "Waste Acetonitrile"). Do not use abbreviations or chemical formulas.

  • The approximate percentage of each component.

  • The date waste accumulation began.

  • The location of generation (Building, Room, PI Name).

Step 4: Safe Storage

• Action: Keep the waste container tightly sealed at all times, except when actively adding waste.[11][22] Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.

• Causality: Keeping containers sealed prevents the release of volatile organic compounds (VOCs) into the lab atmosphere, protecting personnel.[11] The SAA ensures the waste is under the control of laboratory personnel and properly segregated from incompatible materials.[22]

Step 5: Arranging for Disposal

• Action: Once the container is nearly full (e.g., 90% capacity), submit a chemical waste pickup request to your institution's Environmental Health & Safety (EHS) office or designated waste management contractor.[22][24]

• Causality: Disposal must be handled by trained professionals at a licensed Treatment, Storage, and Disposal Facility (TSDF).[16][24][25] Your EHS office manages this process to ensure full compliance with EPA and Department of Transportation (DOT) regulations.

Visualization of the Disposal Workflow

The following diagram outlines the decision-making and operational flow for the proper disposal of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile waste.

Caption: Workflow for the safe disposal of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile.

Conclusion

The responsible disposal of 3-Chloro-4-(2,2-difluoroethoxy)benzonitrile is a non-negotiable aspect of professional laboratory practice. By adhering to the principles of accurate characterization, stringent segregation, proper containment, and regulatory compliance, we uphold our commitment to safety and protect our environment. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines as the final authority on waste procedures.

References

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• The OSHA Lab Standard and the OSHA Hazard Communication Standard: Which Standard Applies in Your Workplace?. Safety Partners, LLC. (2021, May 27).
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